N-(1-(benzofuran-2-yl)propan-2-yl)-2-chlorobenzenesulfonamide

• IUPAC Name: N-[1-(1-benzofuran-2-yl)propan-2-yl]-2-chlorobenzenesulfonamide
• InChI: InChI=1S/C17H16ClNO3S/c1-12(10-14-11-13-6-2-4-8-16(13)22-14)19-23(20,21)17-9-5-3-7-15(17)18/h2-9,11-12,19H,10H2,1H3
• InChI Key: ZJQILYUKUWXYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NS(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C17H16ClNO3S
• Molecular Weight: 349.8 g/mol
• CAS No.: 2034611-15-7

Description

N-(1-(benzofuran-2-yl)propan-2-yl)-2-chlorobenzenesulfonamide is a useful research compound. Its molecular formula is C17H16ClNO3S and its molecular weight is 349.83. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Chemical Synthesis

The synthesis and characterization of compounds related to N-(1-(benzofuran-2-yl)propan-2-yl)-2-chlorobenzenesulfonamide have been explored for their potential in catalysis and organic synthesis. For instance, the use of Cp*Ir(pyridinesulfonamide)Cl precatalysts in base-free transfer hydrogenation of ketones demonstrates the application of sulfonamide derivatives in catalytic processes. These precatalysts exhibit high activity in transfer hydrogenation reactions without the need for basic additives or halide abstractors, which can be conducted in air with undried and un-degassed substrates (A. Ruff et al., 2016). Additionally, the synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides through a gold(I)-catalyzed cascade reaction showcases the utility of these compounds in organic synthesis, enriching gold carbenoid chemistry with novel group migration observations (Tao Wang et al., 2014).

Biological and Pharmaceutical Applications

Research on benzenesulfonamide derivatives has also extended into the biological and pharmaceutical domain. The investigation into the anticancer properties of indisulam, a novel sulfonamide anticancer agent, highlights the multifaceted mechanism of action including cell cycle arrest, enzyme inhibition, and gene expression modulation. This compound is currently under clinical development for the treatment of solid tumors, demonstrating the potential of sulfonamide derivatives in oncology (C. Supuran, 2003). Furthermore, the synthesis of 2-benzylthio-4-chlorobenzenesulfonamide derivatives and their evaluation for antitumor activity illustrate the ongoing exploration of sulfonamide compounds in the development of new cancer therapies, with some derivatives showing significant activity against lung cancer and melanoma cell lines (J. Sławiński et al., 2006).